Cas no 182069-19-8 (Loteprednol Etabonate Ethyl Ester)

• Product Name: Loteprednol Etabonate Ethyl Ester
• CAS No: 182069-19-8
• MF: C₂₅H₃₄O₇
• MW: 446.533268451691
• CID: 4762108
• Update Time: 2025-05-22

Loteprednol Etabonate Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Loteprednol Etabonate Ethyl Ester (Prednisolone 20-Ethyl Ester)
• Prednisolone Impurity 65
• Androsta-1,4-diene-17-carboxylic acid, 17-[(ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-, ethyl ester, (11β,17α)-
• Loteprednol Etabonate Ethyl Ester
• Ethyl (11β,17α)-17-[(ethoxycarbonyl)oxy]-11-hydroxy-3-oxoandrosta-1,4-diene-17-carboxylate (ACI)

• Inchi： 1S/C25H34O7/c1-5-30-21(28)25(32-22(29)31-6-2)12-10-18-17-8-7-15-13-16(26)9-11-23(15,3)20(17)19(27)14-24(18,25)4/h9,11,13,17-20,27H,5-8,10,12,14H2,1-4H3/t17-,18-,19-,20+,23-,24-,25-/m0/s1
• InChI Key： SOJSRTALWUNZQB-YVRDLUAPSA-N
• SMILES： O([C@@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@]12C)O)=O)C(=O)OCC)C(=O)OCC

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 586.0±50.0 °C(Predicted)
• pka: 14.11±0.70(Predicted)

Additional information on Loteprednol Etabonate Ethyl Ester

Loteprednol Etabonate Ethyl Ester: A Comprehensive Overview

Loteprednol Etabonate Ethyl Ester (CAS No. 182069-19-8) is a compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its potential applications in drug delivery systems and therapeutic agents. Recent studies have highlighted its unique properties, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Loteprednol Etabonate Ethyl Ester is characterized by its ester functional group, which plays a crucial role in its pharmacokinetic profile. The ester group facilitates the compound's solubility in various solvents, enhancing its bioavailability when administered in different forms. This property is particularly advantageous in the development of topical and oral drug delivery systems.

Recent research has focused on the anti-inflammatory properties of Loteprednol Etabonate Ethyl Ester. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a promising candidate for treating inflammatory diseases, including arthritis and dermatitis.

In addition to its anti-inflammatory effects, Loteprednol Etabonate Ethyl Ester has shown potential as an antioxidant agent. Experimental data indicate that the compound can scavenge free radicals, thereby protecting cells from oxidative stress. This property makes it a valuable ingredient in cosmetic formulations aimed at combating signs of aging and environmental damage.

The synthesis of Loteprednol Etabonate Ethyl Ester involves a multi-step process that includes esterification and purification techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels. Advanced analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to ensure the quality of the final product.

From a pharmacological perspective, Loteprednol Etabonate Ethyl Ester exhibits favorable pharmacokinetic characteristics. Preclinical studies have shown that the compound has a moderate absorption rate when administered orally, with a half-life that allows for once-daily dosing regimens. Its metabolism follows a predictable pathway, with primary metabolites being excreted through urine and feces.

One of the most exciting developments involving Loteprednol Etabonate Ethyl Ester is its potential use in targeted drug delivery systems. Researchers are exploring the possibility of encapsulating the compound within nanocarriers, such as liposomes and polymeric nanoparticles. These delivery systems could enhance the compound's efficacy while reducing systemic side effects.

The safety profile of Loteprednol Etabonate Ethyl Ester has been extensively evaluated in preclinical models. Acute and chronic toxicity studies have revealed that the compound has a wide safety margin when administered within therapeutic dosage ranges. However, further clinical trials are required to confirm these findings in human subjects.

In conclusion, Loteprednol Etabonate Ethyl Ester (CAS No. 182069-19-8) represents a promising compound with diverse applications in medicine and cosmetics. Its anti-inflammatory, antioxidant, and pharmacokinetic properties make it a valuable asset for researchers and developers in these fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing therapeutic interventions.